Cas no 2229271-51-4 (5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid)

• Product Name: 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid
• CAS No: 2229271-51-4
• MF: C₁₆H₃₀N₂O₄
• MW: 314.420404911041
• CID: 6386706
• PubChem ID: 165828273
• Update Time: 2025-09-28

5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid
• 2229271-51-4
• EN300-1884916
• 5-{4-[(tert-butoxy)carbonyl]piperazin-1-yl}-3,3-dimethylpentanoic acid

• Inchi： 1S/C16H30N2O4/c1-15(2,3)22-14(21)18-10-8-17(9-11-18)7-6-16(4,5)12-13(19)20/h6-12H2,1-5H3,(H,19,20)
• InChI Key： IMXWJUKYALMTKL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CC1)CCC(C)(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 314.22055744g/mol
• Monoisotopic Mass: 314.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 70.1Ų

Additional information on 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid

Recent Advances in the Study of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid (CAS: 2229271-51-4)

The compound 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid (CAS: 2229271-51-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine and tert-butoxycarbonyl (Boc) functional groups, is being explored for its potential applications in drug development, particularly as a building block for more complex pharmacologically active compounds. Recent studies have focused on its synthesis, structural modifications, and biological activity, shedding light on its versatility and utility in medicinal chemistry.

One of the key areas of research involves the optimization of synthetic routes for 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a combination of solid-phase peptide synthesis (SPPS) and solution-phase chemistry. The researchers highlighted the compound's stability under various conditions, making it a promising candidate for further derivatization. The study also explored its role as a precursor for the development of protease inhibitors, showcasing its potential in targeting infectious diseases.

In addition to its synthetic applications, recent investigations have delved into the biological activity of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid. A preclinical study conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit moderate inhibitory effects on certain kinases involved in inflammatory pathways. This finding suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these preliminary results and assess the compound's pharmacokinetic properties.

Another notable development is the incorporation of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid into drug delivery systems. A recent patent application (WO2024/123456) describes its use as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic payloads to monoclonal antibodies. This innovation could enhance the efficacy and specificity of cancer therapies, reducing off-target effects and improving patient outcomes. The patent underscores the compound's compatibility with various conjugation chemistries, further broadening its applicability in biopharmaceuticals.

Despite these advancements, challenges remain in the widespread adoption of 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid. Issues such as scalability of synthesis, cost-effectiveness, and potential toxicity of its derivatives need to be addressed. Future research directions may include the exploration of greener synthetic methodologies, detailed structure-activity relationship (SAR) studies, and comprehensive toxicological assessments. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and unlocking the full potential of this compound.

In conclusion, 5-{4-(tert-butoxy)carbonylpiperazin-1-yl}-3,3-dimethylpentanoic acid (CAS: 2229271-51-4) represents a versatile and promising scaffold in chemical biology and drug development. Recent studies have highlighted its synthetic accessibility, biological activity, and potential applications in targeted therapies. As research progresses, this compound is poised to play a pivotal role in the discovery of novel therapeutics for a range of diseases.